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Compound of Interest

Compound Name: Tributyltin iodide
CAS No.: 7342-47-4
Cat. No.: B1594055
Get Quote
. J

Executive Safety Summary

Tributyltin lodide (TBT-I) [CAS: 1011-27-4] represents a dual-hazard class: it combines the
potent neurotoxicity and lipophilicity of organotins with the corrosive reactivity of the iodide
leaving group. Unlike simple inorganic salts, TBT-I permeates biological membranes (skin,
gloves, cell walls) with high efficiency.

Critical Hazard Profile:

Neurotoxin & Immunotoxin: Targets the central nervous system and suppresses immune
function.

Dermal Permeator: Readily crosses the skin barrier; standard nitrile gloves provide limited
protection time.

Hydrolysis Risk: Reacts with moisture to release Hydroiodic Acid (HI), a corrosive gas.

Marine Pollutant: Catastrophic to aquatic life; zero-discharge policy required.
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The PPE Matrix: Defense-in-Depth

As a scientist, you must understand that PPE is your last line of defense, not your first.
However, due to the high skin absorption potential of TBT-I, the PPE barrier must be absolute.

Hand Protection (The Critical Failure Point)

Scientific Rationale: Organotins are highly lipophilic. They dissolve into and permeate through
standard rubber matrices (Latex, thin Nitrile) rapidly. Once inside the glove, the occluded
environment accelerates absorption into the skin.

PPE Layer Material Specification Protocol & Rationale

Mandatory for Synthesis/Spills.
These laminate films offer
) ) Silver Shield® / 4H® (PE/EVAL  >480 min breakthrough time
Primary Barrier (Inner) ) ) )
Laminate) against organotins. They are
chemically impervious but

mechanically weak.

Mechanical Protection.

] o ) Protects the inner laminate
) High-Modulus Nitrile (min. 5 )
Secondary Barrier (Outer) N glove from tears and provides
mi
grip. If splashed, strip this

outer layer immediately.

Only for sealed containers. If

o ] _ handling closed bottles, double
) ) Double-Layer Nitrile (min. 8 mil o )
Routine Handling total) nitrile is acceptable if changed
ota
immediately upon any splash

contact.

Respiratory & Eye Protection

Scientific Rationale: TBT-I has a low vapor pressure but high toxicity. Aerosolization (during
syringe transfer) or hydrolysis (releasing HI fumes) are the primary inhalation risks.

» Eyes:Chemical Splash Goggles (ANSI Z87.1). Face shields are required during synthesis or
when handling volumes >50 mL.
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e Respiratory: Work must be performed in a Class Il Fume Hood. If working outside a hood
(e.g., waste transfer), use a Half-face respirator with P100/OV (Organic Vapor/Acid Gas)
cartridges. The "Acid Gas" component is vital due to potential HI generation.

Visualizing the Safety Architecture

The following diagram illustrates the "Defense in Depth" strategy required for TBT-I. It moves
from Engineering Controls (highest reliability) to PPE (lowest reliability but critical for this
compound).
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Figure 1: The Defense-in-Depth architecture for handling lipophilic organotins.
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Operational Protocols
Weighing and Transfer

The Challenge: Static electricity can cause TBT-I droplets to "jump."” The liquid is dense (d =
1.46 g/mL) and viscous.

e Preparation: Place the balance inside the fume hood. If this is impossible, tare a vial inside
the hood, add TBT-I, cap tightly, and weigh outside. Never open TBT-1 on an open bench.

e Syringe Technique: Use glass syringes with Luer-lock needles. TBT-I can swell rubber
plungers in plastic syringes, causing them to seize or spray.

e Quenching the Needle: Immediately after transfer, pull hexane or ethyl acetate into the
syringe to dilute residual TBT-I before disposal.

Emergency Spill Response

The Logic: You must distinguish between a "Simple Spill* (manageable) and a "Complex Spill"
(requires evacuation).
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Figure 2: Decision logic for TBT-I spill response. Note the prohibition of paper towels (which
spread lipophilic liquids).

Waste Disposal
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Crucial Rule: TBT-I is a Marine Pollutant. It must never enter drains.[1]

e Segregation: Collect in a dedicated container labeled "Organotin Waste." Do not mix with
strong oxidizers (explosion risk).

o Decontamination: Glassware should be rinsed with an organic solvent (DCM or Hexane)
first, then the rinse added to the organotin waste. Only then wash with soap and water.[2]

e Labeling: clearly mark the waste tag with "Tributyltin lodide - Toxic - Marine Pollutant.”
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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